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Compound Name:
sulfamoylbenzoate

Cat. No.: B120666

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-methoxy-5-sulfamoylbenzoate, with CAS number 33045-52-2, is a crucial chemical
intermediate in the pharmaceutical industry.[1][2] It is most notably utilized in the synthesis of
antipsychotic medications such as Sulpiride and Levosulpiride.[1] This compound is also a
versatile reactant in the preparation of various other therapeutic agents, including
anticoagulants, HCV NS5B polymerase inhibitors, and treatments for neurodegenerative
diseases.[2] This guide provides a comprehensive overview of its chemical properties,
synthesis, and applications.

Physiochemical Properties

Methyl 2-methoxy-5-sulfamoylbenzoate is a white to off-white solid crystalline powder at
room temperature.[3] Its key physiochemical properties are summarized in the table below for
easy reference.
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Property Value Source(s)
CAS Number 33045-52-2 [4][5][6]
Molecular Formula CoH11NOsS 416171
Molecular Weight 245.25 g/mol [4115][6]
methyl 2-methoxy-5-
IUPAC Name [4]
sulfamoylbenzoate
4-Methoxy-3-
(methoxycarbonyl)benzenesulf
onamide, Methyl 5-
Synonyms ) 415171
(aminosulfonyl)-2-
methoxybenzoate, Methyl 5-
sulfamoyl-2-methoxybenzoate
White to off-white
Appearance ] ] [3]
solid/crystalline powder
Melting Point 175-177 °C [21[51[71[8]
Boiling Point 439.8 °C at 760 mmHg [3]
Density 1.36 g/cm3 [3]
- Slightly soluble in DMSO and
Solubility [3]

Methanol

Synthesis of Methyl 2-methoxy-5-sulfamoylbenzoate

The synthesis of Methyl 2-methoxy-5-sulfamoylbenzoate can be achieved through various

routes. A traditional method involves the multi-step process of methylation, chlorosulfonation,

amination, and esterification starting from salicylic acid.[1] However, this method is often

associated with lengthy procedures and significant waste generation.[1]

A more efficient and environmentally friendly approach has been developed, which is detailed

below.

Modern Synthetic Route: Experimental Protocol
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This novel synthesis method utilizes methyl 2-methoxy-5-chlorobenzoate as a starting material.

Reaction Scheme:

(Methyl 2-methoxy-5-ch|orobenzoate) Add

Sodium aminosulfonate Add
Cuprous bromide (catalyst) Add

Add

o * Filter with activated carbon
| Reaction Mixture Heat (65°C, 12h Crude Product Concentrate under reduced pressure P Purified Product
D
A

Reacts with

(Methyl 2-methoxy-5-suIfamoylbenzoate) v

Reacts with

((S)-l-ethyl-Z-aminomethylpyrrolidine) 4

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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